Cas no 853152-73-5 (Octanedioic acid, 2-(acetylamino)-, 8-(1,1-dimethylethyl) 1-ethyl ester)

Octanedioic acid, 2-(acetylamino)-, 8-(1,1-dimethylethyl) 1-ethyl ester structure
853152-73-5 structure
Product Name:Octanedioic acid, 2-(acetylamino)-, 8-(1,1-dimethylethyl) 1-ethyl ester
CAS No:853152-73-5
MF:C16H29NO5
MW:315.405165433884
CID:664640
Update Time:2024-01-31

Octanedioic acid, 2-(acetylamino)-, 8-(1,1-dimethylethyl) 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanedioic acid, 2-(acetylamino)-, 8-(1,1-dimethylethyl) 1-ethyl ester
    • 8-O-tert-butyl 1-O-ethyl 2-acetamidooctanedioate
    • 2-acetylamino-octanedioic acid 8-tert-butyl ester 1-ethyl ester
    • Inchi: 1S/C16H29NO5/c1-6-21-15(20)13(17-12(2)18)10-8-7-9-11-14(19)22-16(3,4)5/h13H,6-11H2,1-5H3,(H,17,18)
    • InChI Key: ZNRRUIAECBBECX-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(NC(C)=O)CCCCCC(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 315.20500

Experimental Properties

  • Density: 1.030±0.06 g/cm3(Predicted)
  • Boiling Point: 440.1±30.0 °C(Predicted)
  • PSA: 85.19000
  • LogP: 3.18670
  • pka: 14.83±0.46(Predicted)

Octanedioic acid, 2-(acetylamino)-, 8-(1,1-dimethylethyl) 1-ethyl ester Production Method

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